Cas no 1955506-35-0 ({4-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-3-yl}methanol)

• Product Name: {4-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-3-yl}methanol
• CAS No: 1955506-35-0
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• MDL: MFCD28714822
• CID: 5211780
• PubChem ID: 122199405
• Update Time: 2025-05-20

{4-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 4-[1-(1-methylethyl)-1H-pyrazol-4-yl]-
• {4-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-3-yl}methanol

• MDL： MFCD28714822
• Inchi： 1S/C11H19N3O/c1-8(2)14-6-9(4-13-14)11-5-12-3-10(11)7-15/h4,6,8,10-12,15H,3,5,7H2,1-2H3
• InChI Key： ITDWXHBYHVAYNM-UHFFFAOYSA-N
• SMILES： N1CC(C2=CN(C(C)C)N=C2)C(CO)C1

Additional information on {4-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-3-yl}methanol

Recent Advances in the Study of {4-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-3-yl}methanol (CAS: 1955506-35-0)

The compound {4-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-3-yl}methanol (CAS: 1955506-35-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazole-pyrrolidine scaffold, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of {4-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-3-yl}methanol, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a palladium-catalyzed cross-coupling reaction, achieving a 75% yield with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that this compound exhibits potent activity as a modulator of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. In vitro studies demonstrated a 50% inhibitory concentration (IC50) of 0.8 μM against the JAK2 kinase, suggesting its potential as a therapeutic agent for myeloproliferative disorders. Furthermore, molecular docking simulations have provided insights into the binding interactions between the compound and its target proteins, highlighting the importance of the methanol moiety for binding affinity.

In vivo studies using murine models have shown promising results, with the compound demonstrating good bioavailability and a favorable pharmacokinetic profile. A recent study published in Bioorganic & Medicinal Chemistry Letters reported a half-life of approximately 6 hours and a volume of distribution of 1.2 L/kg, indicating adequate tissue penetration. These properties, combined with low observed toxicity in acute and subchronic toxicity studies, position this compound as a viable candidate for further development.

Despite these advancements, challenges remain in the clinical translation of {4-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-3-yl}methanol. Issues such as metabolic stability and potential off-target effects need to be addressed through further structural optimization. Ongoing research is exploring the introduction of fluorine atoms to enhance metabolic stability while maintaining the compound's pharmacological activity.

In conclusion, {4-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-3-yl}methanol (CAS: 1955506-35-0) represents a promising scaffold for the development of novel therapeutics targeting kinase-mediated pathways. The recent progress in its synthesis, pharmacological characterization, and preclinical evaluation underscores its potential, while also highlighting areas for future research. Continued efforts in structural optimization and mechanistic studies will be crucial for advancing this compound toward clinical applications.